BE“GHE Foundational & Exploratory

Check Availability & Pricing

Methyl 2-cyanoisonicotinate: A Comprehensive
Technical Guide to Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl 2-cyanoisonicotinate

Cat. No.: B042131

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety information, handling procedures, and
Material Safety Data Sheet (MSDS) details for Methyl 2-cyanoisonicotinate (CAS No. 94413-
64-6). The information herein is intended to ensure the safe use of this compound in research
and development settings.

Chemical and Physical Properties

Methyl 2-cyanoisonicotinate is a pale brown solid organic compound.[1] It is slightly soluble
in water.[1][2] Proper understanding of its physical and chemical properties is fundamental to
its safe handling and use.
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Property Value Reference
Molecular Formula CsHeN20:2 [11[3]

Molar Mass 162.15 g/mol [1][3]
Appearance Pale brown solid [1]

Melting Point 107-109°C [1]

Boiling Point (Predicted) 296.6 + 25.0 °C [1]

Density (Predicted) 1.25+ 0.1 g/cm3 [1]

Water Solubility Slightly soluble (6.2 g/L at (2]

25°C)
Purity Typically 97% - 98% [2]

Safety and Hazard Information

Methyl 2-cyanoisonicotinate is classified as a harmful substance.[2] The Globally
Harmonized System (GHS) classification and associated hazard statements are summarized
below.
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Hazard . .
o GHS Pictogram Signal Word Hazard Statements
Classification
o GHSO07 (Exclamation ) H302: Harmful if
Acute Toxicity, Oral Warning
Mark) swallowed.
o GHSO07 (Exclamation ] H312: Harmful in
Acute Toxicity, Dermal Warning ] )
Mark) contact with skin.
Skin GHSO07 (Exclamation ] H315: Causes skin
: o Warning N
Corrosion/Irritation Mark) irritation.
Serious Eye GHSO07 (Exclamation ] H319: Causes serious
- Warning oy
Damage/Eye Irritation Mark) eye irritation.
Acute Toxicity, GHSO07 (Exclamation ] H332: Harmful if
_ Warning _
Inhalation Mark) inhaled.
Specific target organ
toxicity — Single GHSO07 (Exclamation ) H335: May cause
Warning

exposure (Respiratory

tract irritation)

Mark)

respiratory irritation.

Precautionary Statements: A comprehensive list of precautionary statements can be found in

safety data sheets, including recommendations for prevention, response, storage, and

disposal.

Experimental Protocols

While specific experimental protocols for determining the toxicity of Methyl 2-

cyanoisonicotinate are not publicly available, the hazard classifications indicate that standard

toxicological studies have been performed. These typically include:

e Acute Oral, Dermal, and Inhalation Toxicity Studies: These experiments are generally

conducted in animal models (e.g., rats, rabbits) to determine the median lethal dose (LD50)

or lethal concentration (LC50) of a substance. The protocols follow internationally recognized

guidelines, such as those from the Organisation for Economic Co-operation and
Development (OECD).
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» Skin and Eye Irritation Studies: These tests, often performed on animal models, assess the
potential of a substance to cause irritation upon contact with the skin and eyes. In vitro
alternatives are increasingly being used.

o Specific Target Organ Toxicity Studies: These experiments evaluate the potential for a single
exposure to a chemical to cause significant, non-lethal target organ/systemic toxicity.

Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

o Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[2] Keep
away from oxidizing agents.[2] The recommended storage temperature is room temperature
or ambient.[3]

» Handling: Use only in a well-ventilated area.[4] Avoid breathing dust, fume, gas, mist, vapors,
or spray.[4] Wash hands and any exposed skin thoroughly after handling.[4] Wear protective
gloves, protective clothing, eye protection, and face protection.[4]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is essential. The following
diagram outlines the recommended first aid procedures.
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Exposure Type

o -

Immediate Action

Eye Contact Ingestion

Remove contaminated clothing. [5] Move to fresh air. [5]

Rinse eyes with water for several minutes. [7] Rinse mouth. [7]

If necessary

Medical Attention

g \Vash skin with soap and water. [5] If breathing has stopped, give artificial respiration. [5] If irritation persists

If irritation persis

Seek immediate medical attention. [5, 6]

Click to download full resolution via product page

First Aid Response to Exposure

Accidental Release Measures

In the case of a spill, a clear and systematic response is necessary to ensure the safety of
personnel and the environment.
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Initial Response

Evacuate personnel to safe areas. [12]

l

Ensure adequate ventilation. [12]

'

Remove all sources of ignition.

Containment & Cleanup

Wear appropriate personal protective equipment. [12]

Prevent further leakage or spillage.

Sweep up and shovel into suitable containers for disposal. [8]

Dispose of contents/container to an approved waste disposal plant. [8]

Clean the affected area.

Report the incident according to regulations.

Click to download full resolution via product page

Chemical Spill Response Workflow
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[5]

o Specific Hazards: Fire may produce irritating, corrosive, and/or toxic gases, including
nitrogen oxides, carbon monoxide, and carbon dioxide.[6][7]

o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[5]

Exposure Controls and Personal Protection

To minimize the risk of exposure, appropriate engineering controls and personal protective
equipment (PPE) should be utilized.

o Engineering Controls: Ensure adequate ventilation, especially in confined areas.[4] Eyewash
stations and safety showers should be close to the workstation location.[4]

» Personal Protective Equipment:

o Eye/Face Protection: Wear safety glasses with side-shields or chemical safety goggles.[4]

[8]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

[7](8]

o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[4]

Transportation Information
Methyl 2-cyanoisonicotinate is regulated for transport.
o Transport Hazard Class: 6.1 (Toxic)[2]

» Packaging Group: I11[2]
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e Proper Shipping Name: NITRILES, SOLID, TOXIC, N.O.S.[2]

This guide is intended as a summary of the available safety information. Always refer to the
most current and complete Safety Data Sheet (SDS) provided by the supplier before handling
this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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